Cas no 1803964-39-7 (Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1803964-39-7
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4838053
• Update Time: 2025-06-25

Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H10F3IN2O3/c1-2-18-9(17)7-5(3-15)6(4-16-8(7)14)19-10(11,12)13/h4H,2-3,15H2,1H3
• InChI Key： VQJJMBICWFBYQQ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(C(=CN=1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

Research Brief on Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1803964-39-7)

Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1803964-39-7) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its favorable pharmacokinetic properties and structural adaptability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of this compound as a key building block in the synthesis of potent kinase inhibitors. The study demonstrated that the presence of the trifluoromethoxy group significantly enhances the compound's binding affinity to target proteins, while the iodo substituent facilitates further functionalization via cross-coupling reactions. These findings underscore the compound's utility in the design of next-generation kinase inhibitors for oncology applications.

Another notable application of Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate was reported in a 2024 ACS Chemical Biology article, where it was employed as a precursor for the development of antimicrobial agents. The study revealed that derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Recent advancements in synthetic methodologies have further expanded the utility of CAS: 1803964-39-7. A 2023 Organic Letters publication detailed a novel one-pot synthesis route that significantly improves the yield and purity of the compound, making it more accessible for large-scale pharmaceutical production. This methodological breakthrough is expected to accelerate the development of derivatives with enhanced biological activity and reduced toxicity.

In conclusion, Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1803964-39-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibitor design and antimicrobial drug development. Its unique structural features and adaptability position it as a valuable tool for researchers aiming to address unmet medical needs. Future studies are anticipated to explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.